Cas no 1353962-91-0 (3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353962-91-0
• MF: C₁₃H₂₅NO₃S
• MW: 275.407502889633
• CID: 2156705
• Update Time: 2025-05-24

3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((2-hydroxyethyl)thio)methyl)piperidine-1-carboxylate
• AM93252
• 3-(2-Hydroxyethylsulfanylmethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H25NO3S/c1-13(2,3)17-12(16)14-6-4-5-11(9-14)10-18-8-7-15/h11,15H,4-10H2,1-3H3
• InChI Key： VPYMPBDGDGDWJM-UHFFFAOYSA-N
• SMILES： S(CCO)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 266
• Topological Polar Surface Area: 75.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 400.0±12.0 °C at 760 mmHg
• Flash Point: 195.7±19.6 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

Professional Introduction to 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353962-91-0)

3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1353962-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a hydroxy-ethylsulfanyl group and a tert-butyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The hydroxy-ethylsulfanyl group in the molecular structure of 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester plays a crucial role in its interactions with biological targets. This functional group is known for its ability to form hydrogen bonds and participate in hydrophilic interactions, which can enhance the solubility and bioavailability of compounds containing it. Additionally, the piperidine ring provides a stable aromatic core that can be modified further to introduce additional pharmacophores or enhance specific biological activities. The tert-butyl ester moiety, on the other hand, serves as a protecting group for the carboxylic acid functionality, allowing for selective modifications or reactions at other sites within the molecule without affecting the ester group.

In recent years, there has been growing interest in developing novel therapeutic agents based on piperidine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, piperidine-based compounds have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The specific arrangement of functional groups in 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester makes it an intriguing candidate for further investigation as a potential lead compound or intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The presence of both hydrophilic and lipophilic regions due to the hydroxy-ethylsulfanyl and tert-butyl ester groups allows for modulation of physicochemical properties such as solubility, permeability, and metabolic stability. These characteristics are critical factors when designing drugs intended for oral administration or delivery across biological membranes. Furthermore, the reactivity of the carboxylic acid derivative can be exploited to form amides, esters, or other derivatives that may exhibit improved pharmacokinetic profiles or target-specific interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates like 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester that may interact with key enzymes or receptors involved in disease pathways. For example, studies suggest that piperidine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in cancer progression and inflammatory responses. The unique structural features of this compound may allow it to bind selectively to these targets, offering a promising avenue for therapeutic intervention.

The synthesis of 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic transformations that highlight its complexity as a chemical entity. Key synthetic strategies typically include nucleophilic substitution reactions to introduce the hydroxy-ethylsulfanyl group onto a piperidine precursor, followed by protection-deprotection steps to isolate the carboxylic acid functionality. The use of protective groups such as tert-butyl esters is common practice in organic synthesis to prevent unwanted side reactions while allowing for selective modifications at other sites within the molecule. These synthetic methodologies underscore the compound's significance as a versatile intermediate in pharmaceutical research.

As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester are likely to play an increasingly important role in drug discovery and development pipelines. Their unique structural features offer opportunities for designing molecules with tailored biological activities and improved pharmacological profiles. Additionally, advances in synthetic chemistry and biocatalysis may enable more efficient production methods for these compounds, reducing costs and facilitating their integration into clinical research programs.

In conclusion, 3-(2-Hydroxy-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353962-91-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its structural features contribute to its reactivity and versatility as an intermediate or lead compound for drug development. With ongoing research exploring its applications in treating various diseases and disorders, this molecule represents an exciting area of investigation that could lead to novel therapeutic agents with improved efficacy and safety profiles.